Cas no 62759-47-1 (4-Octanone, 5-hydroxy-3,6-dimethyl-)

• Product Name: 4-Octanone, 5-hydroxy-3,6-dimethyl-
• CAS No: 62759-47-1
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 432257
• PubChem ID: 542301
• Update Time: 2025-04-19

4-Octanone, 5-hydroxy-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Octanone, 5-hydroxy-3,6-dimethyl-
• 5-hydroxy-3,6-dimethyloctan-4-one
• SCHEMBL106497
• DTXSID10337379
• 5-Hydroxy-3,6-dimethyl-4-octanone #
• 62759-47-1
• GSJAAYADCPJELY-UHFFFAOYSA-N

• Inchi： 1S/C10H20O2/c1-5-7(3)9(11)10(12)8(4)6-2/h7-9,11H,5-6H2,1-4H3
• InChI Key： GSJAAYADCPJELY-UHFFFAOYSA-N
• SMILES： OC(C(C(C)CC)=O)C(C)CC

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3